4-cyclopropyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid

• IUPAC Name: 4-cyclopropyl-1,5-dioxo-2,3-dihydropyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• InChI: InChI=1S/C15H14N2O4/c18-12-7-8-15(14(20)21)16(9-5-6-9)13(19)10-3-1-2-4-11(10)17(12)15/h1-4,9H,5-8H2,(H,20,21)
• InChI Key: LHSNRGLXMNVPDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=CC=CC=C3N4C2(CCC4=O)C(=O)O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

4-cyclopropyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.287. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques

The compound is involved in various synthetic processes. Notably, it's a part of a family where derivatives are produced via iodine-catalyzed reactions in ionic liquids, yielding high yields and confirmed structures through X-ray diffraction analysis (Zhang et al., 2013). Additionally, certain derivatives display promising electronic and redox properties, hinting at potential luminescence applications due to significant absorption spectra values and fluorescence quantum yields (Acosta et al., 2017).

Catalytic and Regioselective Reactions

The compound is central in regioselective synthesis processes, where it reacts with various reagents under specific catalysts to form derivatives with good to excellent yields. This showcases the compound's role in facilitating step-efficient methods for synthesizing complex molecular structures (Singh et al., 2020).

Chemical Modification and Structural Analysis

The compound's derivatives undergo chemical modification, leading to changes in their pharmacodynamic and pharmacokinetic properties. These modifications are part of efforts to develop compounds with improved biological activities, and the study of such derivatives provides insights into the structural factors influencing their functional characteristics (Stavytskyi et al., 2020).